Cas no 1334218-47-1 ((3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid)

• Product Name: (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid
• CAS No: 1334218-47-1
• MF: C₉H₁₀BF₃O₃
• MW: 233.980113506317
• MDL: MFCD14687254
• CID: 4674247
• PubChem ID: 61533033
• Update Time: 2025-10-30

(3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid
• AM86534
• starbld0017335
• SCHEMBL14749935
• {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}boronic acid
• BS-27324
• 3-[(2,2,2-TRIFLUOROETHOXY)METHYL]PHENYLBORONIC ACID
• AKOS010795060
• [3-(2,2,2-trifluoroethoxymethyl)phenyl]boronic acid
• CS-0175211
• I12236
• CMSCGNHIQQEFFO-UHFFFAOYSA-N
• MFCD14687254
• 1334218-47-1
• (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid

• MDL： MFCD14687254
• Inchi： 1S/C9H10BF3O3/c11-9(12,13)6-16-5-7-2-1-3-8(4-7)10(14)15/h1-4,14-15H,5-6H2
• InChI Key： CMSCGNHIQQEFFO-UHFFFAOYSA-N
• SMILES： FC(COCC1C=CC=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 234.0675088g/mol
• Monoisotopic Mass: 234.0675088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid

Introduction to (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic Acid and Its CAS No. 1334218-47-1

(3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1334218-47-1, is particularly valued for its unique structural properties and potential applications in various chemical synthesis processes. The presence of a trifluoroethoxy group in its molecular structure imparts distinct electronic and steric characteristics, making it a versatile intermediate in the development of advanced chemical entities.

The trifluoroethoxy moiety is a key feature that enhances the reactivity and stability of the boronic acid derivative. This group is known for its ability to influence the electronic environment of adjacent atoms, thereby affecting the overall chemical behavior of the molecule. In pharmaceutical applications, such modifications can lead to improved metabolic stability, enhanced binding affinity, and increased selectivity towards biological targets. These attributes make (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid a promising candidate for use in drug discovery and development pipelines.

Boronic acids are widely recognized for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The boronic acid functional group facilitates the formation of carbon-carbon bonds under mild conditions, making it an indispensable tool for constructing complex molecular architectures. The specific substitution pattern in (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid not only enhances its utility in cross-coupling reactions but also opens up possibilities for its use in other synthetic transformations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties, including bioavailability and metabolic clearance rates. The trifluoroethoxy group in (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid aligns with this trend, offering a strategic way to incorporate fluorine into target molecules while maintaining boronic acid functionality.

In addition to its synthetic utility, (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid has shown potential in materials science applications. The unique electronic properties of this compound make it suitable for use in the development of organic electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The ability to fine-tune the electronic characteristics through structural modifications allows researchers to tailor the performance of these devices for specific applications.

The growing interest in green chemistry has also influenced the development of new synthetic methodologies involving (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid. Researchers are increasingly seeking sustainable alternatives to traditional synthetic routes, and boronic acids offer a promising solution due to their compatibility with catalytic systems that minimize waste and energy consumption. The use of this compound in flow chemistry systems further exemplifies its adaptability to modern environmental considerations.

The pharmaceutical industry continues to explore novel therapeutic agents derived from boronic acid derivatives. The structural flexibility provided by the combination of aromatic rings and functional groups like the trifluoroethoxy moiety allows for the creation of diverse chemical libraries. High-throughput screening campaigns have identified several promising candidates that are being further optimized for clinical development. (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid stands out as a versatile building block that can be modified to target various disease mechanisms.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of (3-((2,2,2-Trifluoroethoxy)methyl)phenyl)boronic acid. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing molecules with enhanced efficacy and reduced side effects. The integration of experimental data with computational predictions has become a standard practice in modern drug development strategies.

In conclusion，（3-((2，，，-Trifluoroethoxy）methyl）phenyl）borylic acid, identified by CAS number >1334218-47-1, is a multifaceted compound with significant potential across pharmaceuticals and materials science。 Its unique structural features， particularly the presence of a >trifluoroethoxy group， contribute to its versatility as an intermediate。 The ongoing research into its applications underscores its importance as a valuable tool in modern chemical synthesis。